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Cat. No.: B12361970
Get Quote
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Disclaimer: No specific in vivo toxicity studies for Disperse Blue 366 were identified in a
comprehensive search of available scientific literature. The following application notes and
protocols are based on data from studies on other closely related anthraquinone-based dyes,
primarily Disperse Blue 1, to provide a representative toxicological profile for this class of
compounds. Researchers should exercise caution when extrapolating these findings to
Disperse Blue 366.

Application Notes

Disperse dyes are a class of synthetic colorants with low water solubility, primarily used for
dyeing synthetic fibers. Due to their chemical nature, there are toxicological concerns regarding
their potential effects on human health and the environment. In vivo studies in animal models
are crucial for assessing the systemic toxicity, carcinogenicity, and genotoxicity of these
compounds. This document outlines the key findings and experimental methodologies from in
vivo studies on Disperse Blue 1, a representative anthraquinone dye.

The primary toxicological effects observed in animal studies with Disperse Blue 1 are
associated with oral exposure and include reduced body weight, organ pigmentation, and, most
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significantly, the formation of urinary bladder calculi leading to neoplasms.[1][2] Dermal
absorption of Disperse Blue 1 is reported to be poor.[1]

Quantitative Toxicity Data

The following tables summarize the key quantitative data from in vivo toxicity studies of
Disperse Blue 1 in rodent models.

Table 1: Acute and Short-Term Oral Toxicity of Disperse Blue 1
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Table 2: Carcinogenicity Studies of Disperse Blue 1 in Rodents
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Experimental Protocols

The following are detailed methodologies for key experiments cited in the toxicological
assessment of Disperse Blue 1.

Chronic Oral Toxicity and Carcinogenicity Study in Rats

» Objective: To evaluate the chronic toxicity and carcinogenic potential of Disperse Blue 1
when administered in the diet to F344/N rats for 103 weeks.

e Animal Model:

o

Species: Rat

Strain: F344/N

[e]

o

Age: Seven weeks at the start of the study

[¢]

Groups: 50 males and 50 females per dose group.
e Test Substance Administration:
o The test article was Disperse Blue 1 (commercial grade).

o The dye was incorporated into the standard rodent diet at concentrations of 0, 1250, 2500,
or 5000 ppm.

o The animals had ad libitum access to the dosed feed and water for 103 weeks.
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e Observations and Examinations:
o Clinical Observations: Animals were observed twice daily for signs of toxicity.

o Body Weight and Food Consumption: Recorded weekly for the first 13 weeks and then
monthly.

o Hematology and Clinical Chemistry: Not detailed in the provided search results.

o Necropsy and Histopathology: All animals, including those that died during the study and
those sacrificed at the end, underwent a complete necropsy. A comprehensive set of
tissues and organs were collected, preserved in 10% neutral buffered formalin, and
processed for microscopic examination. Special attention was given to the urinary bladder.

e Data Analysis:

o Statistical analysis of tumor incidence and other lesions was performed to determine the
significance of the findings.

Dermal Carcinogenesis Study in Mice

o Objective: To assess the carcinogenic potential of Disperse Blue 1 following dermal
application in mice.

e Animal Model:
o Species: Mouse
e Test Substance Administration:

o Details of the vehicle, concentration, and frequency of application are not fully specified in
the provided search results, but the study was negative for dermal carcinogenesis.[1]

e Observations and Examinations:
o Regular observation for skin lesions and other signs of toxicity.

o Histopathological examination of the skin and other major organs at the end of the study.
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Visualizations
Experimental Workflow for Chronic Oral Toxicity Study
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Caption: Workflow for a chronic oral toxicity and carcinogenicity study of Disperse Blue 1 in
rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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